Cas no 4140-83-4 (2-amino-4-chlorobenzene-1-sulfonamide)

• Product Name: 2-amino-4-chlorobenzene-1-sulfonamide
• CAS No: 4140-83-4
• MF: C₆H₇ClN₂O₂S
• MW: 206.649978876114
• CID: 329042
• PubChem ID: 77790
• Update Time: 2025-04-19

2-amino-4-chlorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,2-amino-4-chloro-
• 2-amino-4-chlorobenzenesulphonamide
• 2-Amino-4-chlorobenzenesulfonamide
• NSC-25856
• SB77567
• 4-chloro-2-aminobenzenesulfonamide
• CHEMBL506160
• CS-0112557
• NSC 25856
• 2-amino-4-chlorobenzene-1-sulfonamide
• GS0961
• EINECS 223-965-1
• DTXSID20194334
• AKOS009227154
• 4140-83-4
• EN300-59491
• D77080
• SCHEMBL1463352
• NS00030979
• NSC25856
• Z359331366
• 2-amino-4-chloro-benzenesulfonamide
• 2-Amino-4-chlorobenzene sulfonamide
• Benzenesulfonamide, 2-amino-4-chloro-

• Inchi： 1S/C6H7ClN2O2S/c7-4-1-2-6(5(8)3-4)12(9,10)11/h1-3H,8H2,(H2,9,10,11)
• InChI Key： HWQDHHCUOZZFIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)S(N)(=O)=O

Computed Properties

• Exact Mass: 205.99181
• Monoisotopic Mass: 205.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 420.0±55.0 °C at 760 mmHg
• Flash Point: 207.8±31.5 °C
• PSA: 86.18
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-amino-4-chlorobenzene-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides